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Compound of Interest

Compound Name: ML224

Cat. No.: B609128

ML224 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and long-term storage of ML224,
a selective TSH receptor (TSHR) antagonist. It also includes troubleshooting guides and
frequently asked questions in a user-friendly format to assist with experimental workflows.

Frequently Asked Questions (FAQSs)

1. What is ML224 and what is its primary mechanism of action?

ML224 is a small molecule antagonist of the Thyroid Stimulating Hormone Receptor (TSHR).
Its primary mechanism of action is to block the signaling cascade initiated by the binding of
Thyroid Stimulating Hormone (TSH) to its receptor. This inhibition prevents the downstream
activation of pathways responsible for thyroid hormone production.

2. What are the recommended long-term storage conditions for solid ML224?

Solid ML224 is stable for extended periods when stored under appropriate conditions. For
optimal long-term stability, it is recommended to store the compound as a powder at -20°C.
One supplier suggests a shelf-life of up to 3 years at this temperature. For short-term storage,
0°C is also acceptable.

3. How should | prepare and store ML224 stock solutions?
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It is highly recommended to prepare fresh solutions of ML224 for experiments, as solutions
have been reported to be unstable. If storage of a stock solution is necessary, it should be
prepared in a suitable solvent such as DMSO. To avoid repeated freeze-thaw cycles, which can
lead to degradation, it is best practice to aliquot the stock solution into single-use volumes.

Recommended Storage for Stock Solutions:

» -80°C: Use within 6 months.

e -20°C: Use within 1 month.

4. What is the solubility of ML224?

ML224 is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of at least 17.05 mg/mL.

Stability and Storage Data

The following table summarizes the recommended storage conditions for ML224. Quantitative
data from long-term stability studies under various conditions are not readily available in the
public domain. Researchers are advised to perform their own stability assessments for their
specific experimental conditions.

Storage Recommended

Form . Notes
Temperature Duration

Solid (Powder) -20°

 To cite this document: BenchChem. [ML224 stability and long-term storage conditions].
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conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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